Cas no 167889-22-7 (N-((Hexahydro-1H-pyrrolizin-7a-yl)methyl)ethanamine)

• Product Name: N-((Hexahydro-1H-pyrrolizin-7a-yl)methyl)ethanamine
• CAS No: 167889-22-7
• MF: C₁₀H₂₀N₂
• MW: 168.279202461243
• CID: 5086010
• PubChem ID: 10749640
• Update Time: 2026-03-02

N-((Hexahydro-1H-pyrrolizin-7a-yl)methyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• N-((Hexahydro-1H-pyrrolizin-7a-yl)methyl)ethanamine
• 5-ethylaminomethyl-1-azabicyclo[3.3.0]octane
• XFYAXBRICQABMC-UHFFFAOYSA-N
• N-(1,2,3,5,6,7-hexahydropyrrolizin-8-ylmethyl)ethanamine
• 167889-22-7
• SCHEMBL8968040
• F75460
• ethyl(hexahydropyrrolizin-7a-ylmethyl)amine
• BS-52821

• Inchi： 1S/C10H20N2/c1-2-11-9-10-5-3-7-12(10)8-4-6-10/h11H,2-9H2,1H3
• InChI Key： XFYAXBRICQABMC-UHFFFAOYSA-N
• SMILES： N12CCCC1(CNCC)CCC2

Computed Properties

• Exact Mass: 168.162648646g/mol
• Monoisotopic Mass: 168.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 15.3